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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594513

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: This document provides a comprehensive overview of the current scientific
understanding of 17-Hydroxyisolathyrol, a macrocyclic diterpene of interest. Due to the
limited availability of public domain data, this guide synthesizes established foundational
knowledge and outlines areas requiring further investigation. While specific experimental data
for this compound remains largely proprietary or unpublished, this guide presents generalized
protocols and theoretical pathways based on related compounds to facilitate future research
endeavors.

Chemical Structure and Properties

17-Hydroxyisolathyrol is a complex macrocyclic diterpenoid belonging to the lathyrol class. It
Is a natural product isolated from the seeds of Euphorbia lathyris.[1]

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol
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Property Value Source

Molecular Formula C20H3005 MedChemExpress
Molecular Weight 350.45 g/mol MedChemExpress
CAS Number 93551-00-9 MedChemExpress
Appearance Light yellow to yellow solid MedChemExpress
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Structure Elucidation: The definitive structure of 17-Hydroxyisolathyrol was determined
following its isolation. The elucidation would have relied on a combination of spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be instrumental
in determining the proton and carbon framework of the molecule. Techniques such as COSY,
HSQC, and HMBC would be used to establish connectivity and relative stereochemistry.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the
molecular formula. Fragmentation patterns observed in MS/MS experiments would provide
further structural information.

Note:Specific NMR and MS spectral data for 17-Hydroxyisolathyrol are not publicly available
at this time.

Biological Activity and Potential Therapeutic
Applications

While specific biological activities of 17-Hydroxyisolathyrol have not been extensively
reported in publicly accessible literature, related diterpenes from Euphorbia species are known
to possess a wide range of pharmacological properties, including anti-inflammatory, cytotoxic,
and antiviral activities. The structural complexity of 17-Hydroxyisolathyrol suggests potential

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15594513?utm_src=pdf-body
https://www.benchchem.com/product/b15594513?utm_src=pdf-body
https://www.benchchem.com/product/b15594513?utm_src=pdf-body
https://www.benchchem.com/product/b15594513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

for interaction with various biological targets. Given the known activities of other lathyrol-type
diterpenes, investigation into its anti-inflammatory and cytotoxic potential is a logical starting
point for future research.

Hypothetical Signaling Pathway: Anti-inflammatory
Action

Many diterpenes exert their anti-inflammatory effects by modulating key signaling pathways,
such as the NF-kB pathway. The following diagram illustrates a generalized model of how a
compound like 17-Hydroxyisolathyrol might inhibit this pathway. It is critical to note that this is
a theoretical pathway and has not been experimentally validated for 17-Hydroxyisolathyrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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